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Compound of Interest |

Tetrabutylphosphonium
Compound Name:
methanesulfonate
CAS No.: 98342-59-7
Cat. No.: B1591373
.

L  Get Quote

Tetrabutylphosphonium methanesulfonate, often abbreviated as [TBP][OMs], is a

guaternary phosphonium salt that exists as a crystalline solid at room temperature.[1] Its

identity is defined by a unique combination of a bulky, symmetric tetrabutylphosphonium cation

and a compact methanesulfonate anion. This structure confers properties characteristic of ionic

liquids, such as high thermal stability and negligible vapor pressure.[2][3]

Table 1: Compound Identifiers

Identifier Value Source(s)

CAS Number 98342-59-7 [2][4]
methanesulfonate;tetrabutylph

IUPAC Name _ [2][4]
osphanium

EC Number 627-943-6 [4]

Molecular Formula C17H3003PS [2114]

PubChem CID 16218642 [4]

| INChl Key | DSQCNXSPLHDLED-UHFFFAOYSA-M |[4] |

Table 2: Physicochemical Properties
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Property Value Source(s)
Molecular Weight 354.53 g/mol [1]
Appearance Crystalline solid [1]
Melting Point 59-62 °C [1]

| Key Features | High thermal stability, low volatility, excellent solvation properties |[2] |

Section 2: Synthesis Pathways and Core
Mechanisms of Action

A thorough understanding of a compound's synthesis is critical for ensuring its purity and
predicting its behavior in downstream applications. The synthesis of tetrabutylphosphonium
methanesulfonate is typically achieved through robust and well-documented chemical

reactions.

Dominant Synthesis Methodologies

The most prevalent synthetic strategy is a two-step process that first forms the
tetrabutylphosphonium cation, followed by an anion exchange.[2]

o Cation Formation (SN2 Alkylation): Tributylphosphine, a potent nucleophile, attacks the
electrophilic carbon of an n-butyl halide (commonly 1-bromobutane). This reaction proceeds
via a classic SN2 mechanism, resulting in the formation of tetrabutylphosphonium bromide.
The choice of an SN2 pathway is deliberate; it provides a high-yield, clean route to the
quaternary phosphonium salt.[2]

e Anion Exchange: The resulting tetrabutylphosphonium bromide is then subjected to an ion
exchange reaction. This can be accomplished by reacting it with a methanesulfonate salt,
such as sodium methanesulfonate, or through a neutralization reaction between
tetrabutylphosphonium hydroxide and methanesulfonic acid.[2]
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Step 1: Cation Formation (SN2 Reaction)

Tributylphosphine n-Butyl Bromide

Y v
(Tetrabutylphosphonium Bromide)

Step 2: Anion Exchange

Methanesulfonic Acid El'etrabutylphosphonium Hydroxide) (Tetrabutylphosphonium Bromida (Sodium Methanesulfonate)

on Exchange

Tetrabutylphosphonium
Methanesulfonate

Click to download full resolution via product page

Caption: Primary synthesis route for Tetrabutylphosphonium Methanesulfonate.

Mechanism as a Phase-Transfer Catalyst (PTC)

One of the most powerful applications of this compound is in phase-transfer catalysis, a
technique that enables reactions between reactants located in separate, immiscible phases
(e.g., an agueous phase and an organic phase).[2] The bulky, lipophilic tetrabutylphosphonium
cation is the key to this process.

The mechanism proceeds as follows:

e The phosphonium cation pairs with an anion from the aqueous phase (e.g., a nucleophile).

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1591373?utm_src=pdf-body-img
https://www.benchchem.com/product/b1591373?utm_src=pdf-body
https://www.smolecule.com/products/s1902395
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» This newly formed ion pair has sufficient organic character to be soluble in the organic
phase, effectively "transferring” the agueous-phase reactant into the organic phase where
the other substrate resides.

 After the reaction occurs in the organic phase, the phosphonium cation can return to the
agueous phase to begin the cycle anew.

Phosphonium-based catalysts are often preferred over their ammonium counterparts due to the
larger, more polarizable nature of the phosphorus atom, which can lead to higher reactivity and
greater thermal stability.[5]

Phase-Transfer Catalysis (PTC) Cycle
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Caption: Generalized mechanism of Tetrabutylphosphonium Methanesulfonate in PTC.

Section 3: Field-Proven Applications in Research
and Development

The unique properties of tetrabutylphosphonium methanesulfonate make it a versatile tool
in both academic and industrial settings.

Application Protocol: Phase-Transfer Catalyzed
Esterification
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This protocol describes the synthesis of butyl benzoate from sodium benzoate and butyl
bromide, a classic example of a PTC-driven alkylation.[6] The use of a PTC is essential

because sodium benzoate is soluble in water but not in the organic solvent where butyl

bromide resides.

Methodology:

e Reactor Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and
magnetic stirrer, add sodium benzoate (e.g., 0.1 mol), deionized water (50 mL), and toluene
(50 mL).

o Catalyst Addition: Add tetrabutylphosphonium methanesulfonate (1-5 mol% relative to the
limiting reagent). The choice of a phosphonium salt is driven by its high catalytic activity in
such alkylations.[5]

e Initiation: Begin vigorous stirring to create a large interfacial area between the aqueous and
organic phases. Heat the mixture to a controlled temperature (e.g., 60-80 °C).

o Reagent Addition: Slowly add butyl bromide (0.1 mol) to the reaction mixture.

» Reaction Monitoring: The reaction progress can be monitored by withdrawing small aliquots
from the organic layer and analyzing for the disappearance of butyl bromide (e.qg., via GC) or
appearance of butyl benzoate.

o Work-up and Isolation: Upon completion, cool the mixture and separate the organic layer.
Wash the organic layer with water to remove any remaining catalyst and inorganic salts. Dry
the organic layer over an anhydrous salt (e.g., MgSOQa), filter, and remove the solvent under
reduced pressure to yield the crude butyl benzoate product.

« Purification: If necessary, purify the product via vacuum distillation.

Electrochemical Systems

As an ionic liquid, tetrabutylphosphonium methanesulfonate possesses high ionic
conductivity, making it a suitable component for electrolytes in various electrochemical
applications, such as advanced batteries or capacitors.[2][7] Its non-volatility and thermal
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stability offer significant safety advantages over traditional organic solvent-based electrolytes.

[3]L8]

Innovations in Life Sciences and Drug Development

The unique solvation properties of phosphonium salts are being leveraged in the life sciences.

e Proteomics: The positively charged phosphonium cation can interact with negatively charged
proteins, aiding in their extraction and solubilization, particularly for challenging membrane
proteins that are notoriously difficult to isolate.[2]

e Drug Formulation: Its ability to enhance the solubility and stability of other organic molecules
makes it a compound of interest for advanced drug formulation and delivery systems.[2] The
relationship between a drug's structure, properties, and processing is a cornerstone of
pharmaceutical materials science.[9]

Section 4: Safety, Handling, and Storage Protocols

While offering significant advantages, tetrabutylphosphonium methanesulfonate is an active
chemical and must be handled with appropriate care.

Table 3: GHS Hazard Identification

Hazard Code Description Class Source(s)
Causes skin . .

H315 o SKin Irrit. 2 [4]
irritation

Causes serious eye _
H319 o Eye Irrit. 2 [2][4]
irritation

| H335 | May cause respiratory irritation | STOT SE 3 |[2][4] |
Standard Operating Procedure for Safe Handling:

o Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves (e.qg., nitrile).[10][11]
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» Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to
avoid inhalation of any dust or aerosols.[12][13]

» Dispensing: When weighing or transferring the solid, avoid generating dust. Use appropriate
tools and a clean work surface.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from strong oxidizing agents.[12][13]

o Spill Response: In case of a spill, avoid creating dust. Carefully sweep up the solid material
and place it into a suitable, labeled container for waste disposal.[10][13]

» Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Conclusion

Tetrabutylphosphonium methanesulfonate is more than just a chemical compound; it is an
enabling technology. Its identity as a thermally stable, highly effective phase-transfer catalyst
and ionic liquid provides solutions to long-standing challenges in organic synthesis,
electrochemistry, and the life sciences. By understanding its fundamental properties, synthesis,
and mechanisms, researchers and developers can fully harness its potential to drive innovation
in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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